N-[5-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-methoxybenzamide

• IUPAC Name: N-[5-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-methoxybenzamide
• InChI: InChI=1S/C17H16N4O4S2/c1-24-13-7-3-2-6-12(13)15(23)19-16-20-21-17(27-16)26-10-14(22)18-9-11-5-4-8-25-11/h2-8H,9-10H2,1H3,(H,18,22)(H,19,20,23)
• InChI Key: QQSIITNGWSQZQE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=NN=C(S2)SCC(=O)NCC3=CC=CO3
• Molecular Formula: C17H16N4O4S2
• Molecular Weight: 404.5 g/mol

Description

“N-[5-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-methoxybenzamide” is a complex organic compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Enzyme Inhibition and Medicinal Chemistry

Research on sulfonamide derivatives, including structures similar to the one described, has shown significant potential in the field of enzyme inhibition, particularly concerning carbonic anhydrases (CAs). These enzymes are crucial for catalyzing the hydration of carbon dioxide, playing a vital role in physiological processes such as respiration and pH regulation. For instance, a study by Gokcen, Gulcin, Ozturk, and Goren (2016) explored a class of sulfonamides incorporating thiadiazole moieties, demonstrating their effectiveness as inhibitors of human carbonic anhydrase I and II. These findings suggest the compound could have applications in exploring enzyme inhibition mechanisms or developing therapeutic agents targeting specific isozymes of carbonic anhydrases (Gokcen et al., 2016).